Cas no 189100-50-3 (3H-Imidazo[4,5-c]pyridine-6-carboxylicacid, 4,5,6,7-tetrahydro-, (6R)-)

• Product Name: 3H-Imidazo[4,5-c]pyridine-6-carboxylicacid, 4,5,6,7-tetrahydro-, (6R)-
• CAS No: 189100-50-3
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 115540
• PubChem ID: 1548287
• Update Time: 2025-06-08

3H-Imidazo[4,5-c]pyridine-6-carboxylicacid, 4,5,6,7-tetrahydro-, (6R)- Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-c]pyridine-6-carboxylicacid, 4,5,6,7-tetrahydro-, (6R)-
• (6R)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-6-carboxylic acid
• 1H-Imidazo[4,5-c]pyridine-6-carboxylicacid,4,5,6,7-tetrahydro-,(6R)-(9CI)
• DTXSID50364280
• EN300-6497429
• (R)-4,5,6,7-Tetrahydro-3H-imidazo[4,5-c]pyridine-6-carboxylicacid
• 189100-50-3
• 3H-Imidazo[4,5-c]pyridine-6-carboxylic acid, 4,5,6,7-tetrahydro-, (6R)-
• (6R)-1H,4H,5H,6H,7H-IMIDAZO[4,5-C]PYRIDINE-6-CARBOXYLIC ACID
• (R)-4,5,6,7-Tetrahydro-3H-imidazo[4,5-c]pyridine-6-carboxylic acid
• SCHEMBL9582230
• AC1LU6KM

• Inchi： 1S/C7H9N3O2/c11-7(12)5-1-4-6(2-8-5)10-3-9-4/h3,5,8H,1-2H2,(H,9,10)(H,11,12)/t5-/m1/s1
• InChI Key： YCFJXOFFQLPCHD-RXMQYKEDSA-N
• SMILES： OC([C@H]1CC2=C(CN1)NC=N2)=O

Computed Properties

• Exact Mass: 167.069476538g/mol
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 78Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3H-Imidazo[4,5-c]pyridine-6-carboxylicacid, 4,5,6,7-tetrahydro-, (6R)-

Latest Research on 3H-Imidazo[4,5-c]pyridine-6-carboxylicacid, 4,5,6,7-tetrahydro-, (6R)- (CAS: 189100-50-3): A Comprehensive Review

The compound 3H-Imidazo[4,5-c]pyridine-6-carboxylicacid, 4,5,6,7-tetrahydro-, (6R)- (CAS: 189100-50-3) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel drug candidates targeting various diseases, including cancer, inflammatory disorders, and infectious diseases. Its imidazopyridine core structure, combined with the tetrahydro modification and chiral (6R) configuration, makes it a versatile scaffold for drug development. Researchers have particularly emphasized its potential as a modulator of specific enzymatic pathways involved in disease progression.

In terms of synthesis methodology, several innovative approaches have been reported in the past two years. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient asymmetric synthesis route for (6R)-3H-Imidazo[4,5-c]pyridine-6-carboxylic acid derivatives with excellent enantioselectivity (>99% ee) and good overall yield (72%). This breakthrough has significant implications for large-scale production and further pharmacological evaluation of related compounds.

Pharmacological investigations have revealed promising results regarding the biological activity of this compound. In vitro studies have shown its ability to selectively inhibit certain kinase enzymes involved in inflammatory pathways, with IC50 values in the low micromolar range. Moreover, preliminary in vivo studies using animal models have demonstrated favorable pharmacokinetic properties, including good oral bioavailability and reasonable metabolic stability.

Recent structural-activity relationship (SAR) studies have provided valuable insights into the molecular interactions between this compound and its biological targets. X-ray crystallography data published in early 2024 revealed the precise binding mode of the (6R) enantiomer with its target protein, explaining the observed enantioselectivity in biological activity. These findings are guiding the design of more potent and selective derivatives for therapeutic applications.

From a clinical perspective, while direct applications of 189100-50-3 are still in preclinical stages, several pharmaceutical companies have included derivatives of this compound in their drug discovery pipelines. The compound's structural features make it particularly attractive for developing small molecule inhibitors targeting protein-protein interactions, an area of growing interest in drug discovery.

Future research directions include optimization of the lead compound for improved target selectivity and pharmacokinetic properties, as well as exploration of its potential in combination therapies. The compound's unique chemical structure also presents opportunities for development as a molecular probe in chemical biology studies to better understand disease mechanisms at the molecular level.

In conclusion, 3H-Imidazo[4,5-c]pyridine-6-carboxylicacid, 4,5,6,7-tetrahydro-, (6R)- (CAS: 189100-50-3) represents a promising scaffold in medicinal chemistry with diverse potential applications. The recent advances in its synthesis and biological evaluation provide a solid foundation for further development of novel therapeutic agents based on this chemical structure.